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Compound of Interest

Compound Name: 2'-Nitroacetanilide

Cat. No.: B1216642 Get Quote

Essential Safety and Handling Guide for 2'-
Nitroacetanilide
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of 2'-Nitroacetanilide, a chemical that requires careful management due to its

potential hazards.

Hazard Summary

2'-Nitroacetanilide is classified as a hazardous substance. It is known to cause skin irritation,

serious eye irritation, and may lead to respiratory irritation[1][2][3]. Therefore, strict adherence

to safety protocols is mandatory to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)
The following personal protective equipment is essential when handling 2'-Nitroacetanilide to

prevent direct contact and inhalation:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

glasses that conform to

OSHA's 29 CFR 1910.133 or

European Standard EN166.

Protects against dust particles

and potential splashes,

preventing serious eye

irritation[1][2].

Skin Protection

Appropriate protective gloves

(e.g., nitrile rubber) and a lab

coat or other protective

clothing to prevent skin

exposure.

Prevents direct contact with

the skin, which can cause

irritation[2][4].

Respiratory Protection

To be used in a well-ventilated

area or under a chemical fume

hood to minimize dust

inhalation. For larger quantities

or in case of spills, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator may be necessary.

Minimizes the risk of

respiratory tract irritation from

inhaling dust particles[2][5].

Chemical and Physical Properties
A summary of key quantitative data for 2'-Nitroacetanilide is provided below for easy

reference:

Property Value

Molecular Formula C8H8N2O3

Molecular Weight 180.16 g/mol [3]

Appearance Yellow to green crystals[2] or beige solid[5]

Standard Operating Procedures
Follow these step-by-step protocols for the safe handling and disposal of 2'-Nitroacetanilide.
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Experimental Workflow for Handling 2'-Nitroacetanilide
The following diagram illustrates the necessary steps for safely handling 2'-Nitroacetanilide
from preparation to the conclusion of the experimental work.
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Preparation

Handling

Post-Experiment

Don Personal Protective Equipment (PPE)
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Set up in a well-ventilated area
or chemical fume hood.

Carefully weigh the required amount,
avoiding dust generation.

Proceed with caution

Transfer to the reaction vessel.

Decontaminate work surfaces.

Experiment complete

Remove and properly dispose of
contaminated gloves.

Wash hands thoroughly.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2'-Nitroacetanilide.
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Disposal Plan
Proper disposal of 2'-Nitroacetanilide and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

Waste Segregation: All materials contaminated with 2'-Nitroacetanilide, including unused

product, contaminated PPE (gloves, etc.), and weighing papers, must be segregated as

hazardous waste.

Waste Container: Use a designated, clearly labeled, and leak-proof container for all 2'-
Nitroacetanilide waste. The container must be compatible with the chemical.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "2'-Nitroacetanilide".

Storage: Store the sealed waste container in a designated, secure, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents, strong acids, and strong

bases[1].

Institutional Procedures: Follow your institution's specific guidelines for hazardous waste

pickup and disposal. Do not attempt to dispose of this chemical down the drain or in regular

trash. Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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